Electrocrystallisation of nickel on copper
Faraday Symposia of the Chemical Society Pub Date: DOI: 10.1039/FS9771200145
Abstract
A detailed electron microscopic study has been made of the very early stages of growth of nickel electrodeposits on to characterised {100} copper substrates. These observations have shown the electrocrystallisation of nickel on copper to be fundamentally different from its growth from the vapour, involving the production of a specific type of defect, the “growth dislocation”, to reduce misfit strain, which has hitherto gone unreported.
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